Cas no 1119449-47-6 (2-(4-Methyl-5-{(3-nitrophenyl)aminomethyl}-4H-1,2,4-triazol-3-yl)thioacetohydrazide)

• Product Name: 2-(4-Methyl-5-{(3-nitrophenyl)aminomethyl}-4H-1,2,4-triazol-3-yl)thioacetohydrazide
• CAS No: 1119449-47-6
• MF: C₁₂H₁₅N₇O₃S
• MW: 337.357599496841
• MDL: MFCD12026780
• CID: 1078362
• PubChem ID: 25219152
• Update Time: 2025-11-01

2-(4-Methyl-5-{(3-nitrophenyl)aminomethyl}-4H-1,2,4-triazol-3-yl)thioacetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-Methyl-5-{[(3-nitrophenyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]acetohydrazide
• 2-((4-Methyl-5-(((3-nitrophenyl)amino)methyl)-4H-1,2,4-triazol-3-yl)thio)acetohydrazide
• STK502858
• 2-[(4-Methyl-5-([(3-nitrophenyl)amino]methyl)-4h-1,2,4-triazol-3-yl)thio]acetohydrazide
• CS-0364100
• LS-01452
• MFCD12026780
• 2-[(4-methyl-5-{[(3-nitrophenyl)amino]methyl}-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide
• ALBB-004017
• AKOS002657297
• 1119449-47-6
• 2-[[4-methyl-5-[(3-nitroanilino)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetohydrazide
• 2-[(4-methyl-5-{[(3-nitrophenyl)amino]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide
• 2-(4-Methyl-5-{(3-nitrophenyl)aminomethyl}-4H-1,2,4-triazol-3-yl)thioacetohydrazide

• MDL： MFCD12026780
• Inchi： 1S/C12H15N7O3S/c1-18-10(16-17-12(18)23-7-11(20)15-13)6-14-8-3-2-4-9(5-8)19(21)22/h2-5,14H,6-7,13H2,1H3,(H,15,20)
• InChI Key： YCYCSEBWXKMKHG-UHFFFAOYSA-N
• SMILES： S(CC(NN)=O)C1=NN=C(CNC2C=CC=C(C=2)[N+](=O)[O-])N1C

Computed Properties

• Exact Mass: 337.09570854g/mol
• Monoisotopic Mass: 337.09570854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 169Ų

Additional information on 2-(4-Methyl-5-{(3-nitrophenyl)aminomethyl}-4H-1,2,4-triazol-3-yl)thioacetohydrazide

Introduction to 2-(4-Methyl-5-{(3-nitrophenyl)aminomethyl}-4H-1,2,4-triazol-3-yl)thioacetohydrazide (CAS No. 1119449-47-6) in Modern Chemical and Pharmaceutical Research

2-(4-Methyl-5-{(3-nitrophenyl)aminomethyl}-4H-1,2,4-triazol-3-yl)thioacetohydrazide, identified by its CAS number 1119449-47-6, represents a sophisticated compound with significant potential in the realm of chemical and pharmaceutical innovation. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its unique chemical properties and its promising applications in drug discovery and molecular biology research. The compound's architecture integrates several key functional groups, including a thioacetohydrazide moiety and a triazolyl ring, which contribute to its versatility in chemical interactions and biological activities.

The thioacetohydrazide component of this molecule is particularly noteworthy for its role as a versatile reagent in organic synthesis and medicinal chemistry. Thioacetohydrazides are known for their ability to participate in various chemical reactions, such as condensation reactions with carbonyl compounds to form thiazolidinones or thiazole derivatives. These reactions are pivotal in the synthesis of heterocyclic compounds, which are widely recognized for their pharmacological properties. The presence of the thioacetohydrazide group in 2-(4-Methyl-5-{(3-nitrophenyl)aminomethyl}-4H-1,2,4-triazol-3-yl)thioacetohydrazide suggests that it may serve as a valuable intermediate in the development of novel therapeutic agents.

Furthermore, the triazolyl ring within the compound's structure contributes to its potential biological activity. Triazoles are a class of heterocyclic compounds that have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The specific substitution pattern on the triazole ring in this compound, including the (3-nitrophenyl)aminomethyl group, may enhance its interaction with biological targets. This substitution pattern is particularly interesting because nitroaromatic compounds are known to exhibit a broad spectrum of biological activities, ranging from anticancer to antiviral effects.

The (3-nitrophenyl)aminomethyl moiety adds another layer of complexity to the compound's structure. Aminomethyl groups are commonly found in bioactive molecules due to their ability to form hydrogen bonds and participate in ionic interactions with biological targets. The nitro group attached to the phenyl ring can further modulate the electronic properties of the molecule, potentially influencing its reactivity and biological activity. This combination of functional groups makes 2-(4-Methyl-5-{(3-nitrophenyl)aminomethyl}-4H-1,2,4-triazol-3-yl)thioacetohydrazide a compelling candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 2-(4-Methyl-5-{(3-nitrophenyl)aminomethyl}-4H-1,2,4-triazol-3-yl)thioacetohydrazide with greater accuracy. These tools allow scientists to simulate the interaction of the compound with various biological targets, such as enzymes and receptors. By analyzing these interactions computationally, researchers can identify potential lead compounds for further experimental validation. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising candidates for therapeutic development.

In addition to computational methods, experimental approaches remain essential for evaluating the biological activity of novel compounds. The synthesis of 2-(4-Methyl-5-{(3-nitrophenyl)aminomethyl}-4H-1,2,4-triazol-3-yl)thioacetohydrazide provides an opportunity to explore its pharmacological properties through various biochemical assays. These assays can include enzyme inhibition studies, cell-based assays for cytotoxicity and proliferation, and interaction studies with specific biological targets. Such experiments are crucial for understanding how the compound functions at a molecular level and for identifying potential therapeutic applications.

The integration of traditional synthetic chemistry with modern biotechnological approaches has opened new avenues for exploring the potential of 2-(4-Methyl-5-{(3-nitrophenyl)aminomethyl}-4H-1,2,4-triazol-3-yl)thioacetohydrazide. For instance, biocatalysis has emerged as a powerful tool for synthesizing complex molecules with high selectivity and efficiency. By leveraging enzymes or engineered microbial systems, researchers can produce analogs of this compound that may exhibit enhanced biological activity or improved pharmacokinetic properties.

The future prospects for 2-(4-Methyl-5-{(3-nitrophenyl)aminomethyl}-4H-1,2,4-triazol-3-yl)thioacetohydrazide are promising given its unique structural features and potential biological activities. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, this compound may find applications in treating various diseases or conditions. Its versatility as an intermediate in organic synthesis also suggests that it could be used in the development of other bioactive molecules.

In conclusion,2-(4-Methyl-5-{(3-nitrophenyl)aminomethyl}-4H-1,2,4-triazol-3-y l)thioacetohydrazide (CAS No. 1119449 - 47 - 6) is a multifaceted compound with significant potential in chemical and pharmaceutical research. Its complex structure integrates several functional groups that contribute to its versatility and promise as a lead compound or intermediate in drug discovery efforts. As advancements continue in computational chemistry，biotechnology，and synthetic methodologies，the exploration of such compounds will undoubtedly yield valuable insights into new therapeutic strategies.